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Compound of Interest

Compound Name: 5-Methylhex-3-en-2-ol

Cat. No.: B14358801

Disclaimer: This document summarizes the currently available technical information for 5-
Methylhex-3-en-2-ol. It is intended for informational purposes for researchers, scientists, and
drug development professionals. A comprehensive literature search revealed a significant lack
of published data regarding the biological activity, mechanism of action, and detailed
experimental protocols for this specific compound.

Chemical Identity and Properties

5-Methylhex-3-en-2-ol is a secondary allylic alcohol. Its chemical structure and basic
properties are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 93399-99-6 [1]
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [2]
IUPAC Name 5-methylhex-3-en-2-ol [2]
SMILES CC(C)c=Cc(C)o [2]
nChi INChl=1S/C7H140/c1-6(2)4-5- 2]
7(3)8/h4-8H,1-3H3

XLogP3 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p ! s
Rotatable Bond Count 2 [1]

Exact Mass

114.104465066 Da

[1]

Complexity

74.5

[1]

Spectral and Analytical Data

Limited spectral data for 5-Methylhex-3-en-2-ol is available in public databases. This includes:

¢ Nuclear Magnetic Resonance (NMR): 13C NMR data is referenced in online spectral

databases.

 Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.

e Mass Spectrometry (MS): GC-MS data has been recorded.

For detailed spectra, it is recommended to consult specialized spectral databases.

Synthesis and Purification
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A specific, detailed, and validated experimental protocol for the synthesis of 5-Methylhex-3-en-
2-ol is not readily available in the searched literature. However, general methods for the
synthesis of allylic alcohols are well-established. A common approach is the reduction of the
corresponding a,3-unsaturated ketone, 5-methylhex-3-en-2-one.

Experimental Workflow: General Synthesis of Allylic Alcohols from Enones
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5-Methylhex-3-en-2-one

=

Reducing Agent
(e.9., NaBHs, LiAIH)

= — = = <> Setyhocs en 2o

uuuuu
(e.g., Methanol, Ethanol, THF)
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Reaction Setup R

Dissolve 5-methylhex-3-en-2-ol

in anhydrous DCM

Cool to -78 °C
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[Stir at -78 °C for ZPD
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[ Quench with NaHCOs (aq) )

Workup and| Purification
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Extract with DCM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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